2-[(carboxymethyl)(4-formylphenyl)amino]acetic acid

• IUPAC Name: 2-[N-(carboxymethyl)-4-formylanilino]acetic acid
• InChI: InChI=1S/C11H11NO5/c13-7-8-1-3-9(4-2-8)12(5-10(14)15)6-11(16)17/h1-4,7H,5-6H2,(H,14,15)(H,16,17)
• InChI Key: WCZSZSQVWHQGBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)N(CC(=O)O)CC(=O)O
• Molecular Formula: C11H11NO5
• DSSTOX Substance ID: DTXSID60625879
• Molecular Weight: 237.21 g/mol
• CAS RN: 41426-86-2

Description

2-[(carboxymethyl)(4-formylphenyl)amino]acetic acid (2-CMA) is an organic compound belonging to the class of carboxylic acids. It is a derivative of acetic acid and has a wide range of applications in the fields of biochemistry and medicine. 2-CMA is a highly versatile compound and has been used in numerous scientific research applications due to its unique properties. It is known for its ability to bind to proteins and other molecules, and for its ability to act as a chelating agent.

Scientific Research Applications

2-[(carboxymethyl)(4-formylphenyl)amino]acetic acid has been used in a variety of scientific research applications. It has been used as a chelating agent in studies on metal ion binding and as a reagent in studies on protein-protein interactions. It has also been used as a chemical tool in studies on enzyme inhibition and as a reagent in studies on chemical synthesis. In addition, this compound has been used in studies on the structure and function of proteins and as a reagent in studies on chemical synthesis.

Mechanism of Action

2-[(carboxymethyl)(4-formylphenyl)amino]acetic acid is a carboxylic acid and is capable of binding to proteins and other molecules. It has been shown to form strong complexes with metal ions, such as copper and zinc, and can act as a chelating agent. In addition, this compound can interact with proteins and other molecules and can act as a reagent in chemical reactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to bind to proteins and other molecules, and to act as a chelating agent. In addition, this compound has been shown to have anti-oxidative, anti-inflammatory, and anti-cancer effects. It has also been shown to have neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

2-[(carboxymethyl)(4-formylphenyl)amino]acetic acid has several advantages for use in laboratory experiments. It is a highly versatile compound and can be used as a reagent in chemical reactions. It is also relatively inexpensive and easy to obtain. However, this compound is not very stable and can degrade over time. In addition, it can react with other compounds, making it difficult to use in some experiments.

Future Directions

In the future, 2-[(carboxymethyl)(4-formylphenyl)amino]acetic acid could be used in the development of new drugs and therapies. It could also be used to develop new methods for drug delivery. In addition, this compound could be used to study the structure and function of proteins, and to develop new methods for chemical synthesis. Finally, it could be used to develop new methods for metal ion binding and chelation.

Synthesis Methods

2-[(carboxymethyl)(4-formylphenyl)amino]acetic acid can be synthesized using a variety of methods. The most common method is the reaction of 4-formylphenyl acetic acid with sodium bicarbonate in the presence of a base. This reaction yields this compound as the main product, along with other by-products. Other methods for the synthesis of this compound include the reaction of 4-formylphenyl acetic acid with sodium hypochlorite and the reaction of 4-formylphenyl acetic acid with sodium hydroxide.